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Compound of Interest

Compound Name: 4-Isopropylaniline

Cat. No.: B126951

An In-Depth Technical Guide to 4-lsopropylaniline

This technical guide provides a comprehensive overview of the core molecular properties of 4-
isopropylaniline, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

4-1sopropylaniline, also known as p-cumidine, is an aromatic organic compound with
significant applications as an intermediate in the synthesis of various substances, including
dyes and pharmaceuticals.[1][2] Its fundamental molecular characteristics are summarized

below.
Property Value Source
Molecular Formula C9H13N [3114]
Molecular Weight 135.21 g/mol [21[31[4][5]
Linear Formula (CH3)2CHC6H4NH2
CAS Number 99-88-7 [3][4][6]
EC Number 202-797-2 [4]

Physicochemical Properties

4-l1sopropylaniline is typically a clear, pale brown to red-brown liquid.[6] It is insoluble in water
but soluble in organic solvents like alcohol and benzene.[7]
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Property Value

Boiling Point 226-227 °C at 745 mmHg
Density 0.989 g/mL at 25 °C
Refractive Index n20/D 1.543

Experimental Protocols

Detailed experimental protocols are highly specific to the reaction or analysis being performed.
As a chemical intermediate, 4-isopropylaniline can be used in a variety of reactions. For
instance, it has been used in the hydroamination of phenylacetylene.[6] A generalized protocol
for such a reaction would involve the reaction of 4-isopropylaniline with phenylacetylene in
the presence of a suitable catalyst under controlled temperature and atmosphere. The specific
catalyst, solvent, reaction time, and purification methods would be detailed in the primary
research literature describing the experiment. Researchers should consult peer-reviewed
journals and established chemical synthesis databases for detailed, validated experimental

protocols for their specific application.

Logical Relationship Diagram

The following diagram illustrates the relationship between the common identifiers for 4-

isopropylaniline and its fundamental molecular properties.
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Figure 1: 4-Isopropylaniline Informational Flow

Click to download full resolution via product page

Figure 1: 4-Isopropylaniline Informational Flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Isopropylaniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126951#4-isopropylaniline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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